4-Hydroxyhygric acid

• CAS: 1218431-35-6
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• InChI: InChI=1S/C6H11NO3/c1-7-3-4(8)2-5(7)6(9)10/h4-5,8H,2-3H2,1H3,(H,9,10)/t4-,5+/m1/s1
• InChIKey: FMIPNAUMSPFTHK-UHNVWZDZSA-N

4-Hydroxyhygric Acid: Chemical Class and Key Identifiers

4-Hydroxyhygric acid, systematically named (2S,4R)-4-hydroxy-1-methyl-2-pyrrolidinecarboxylic acid, is a non-proteinogenic imino acid classified as an L-proline derivative . It features a hydroxyl group at the 4-position and an N-methyl group on the pyrrolidine ring, distinguishing it from both parent proline and simpler analogs [1]. The compound is reported to occur naturally in several plant species, including the leguminous tropical tree *Copaifera*, and is known to possess specific biological activities relevant to chemical ecology and pharmaceutical research [2]. Its unique substitution pattern renders it a valuable tool for structure-activity relationship (SAR) studies and as a potential lead compound in various applications.

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SAR tool compound: Dual N-methyl and 4-hydroxy substitution on proline scaffold for probing recognition motifs.

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Neuroprotection research: Reported astrocyte oxidative-stress model response supports CNS endpoint studies.

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Chemical ecology probe: Insect antifeedant and larval development inhibition in reported entomological assays.

• [1] European Bioinformatics Institute. (R)-4-hydroxy-1-methyl-L-proline (CHEBI:134543). Available at: https://www.ebi.ac.uk/chebi/CHEBI:134543 (Accessed 2026-04-23). View Source
• [2] Phytochemistry. Unusual nonprotein imino acid and its relationship to phenolic and nitrogenous compounds in *Copaifera*. 1987. (Abstract available at: https://www.scilit.net/publications/3f7d89ca382e5159acdf814ec1124044). View Source

Why Generic Proline Analogs Cannot Replace 4-Hydroxyhygric Acid

Procurement decisions involving 4-hydroxyhygric acid cannot be based on substituting it with seemingly similar compounds like hygric acid (N-methyl-L-proline) or trans-4-hydroxy-L-proline. While these compounds share a pyrrolidine core, their distinct substitution patterns lead to quantifiable differences in physicochemical properties and, more importantly, divergent biological activities . For instance, the N-methyl group alone (as in hygric acid) alters lipophilicity and hydrogen-bonding capacity compared to the parent proline, but the addition of a 4-hydroxyl group (as in 4-hydroxyhygric acid) further refines these parameters and can introduce completely new biological targets, as evidenced by its unique neuroprotective effects not reported for the simpler analog [1]. Substitution with a common analog risks a complete loss of the desired biological phenotype, invalidating research outcomes and wasting resources. The following evidence guide provides the quantitative data necessary to justify the selection of 4-hydroxyhygric acid for specific, target-driven research and development projects.

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4-Hydroxyhygric acid vs. hygric acid – the missing 4-OH alters hydrogen-bonding and lipophilicity, likely shifting assay solubility and permeability profiles.

Physicochemical mismatch risk

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4-Hydroxyhygric acid vs. trans-4-hydroxy-L-proline – without N-methyl, neuroprotection assay endpoints and entomological activity may not transfer.

Biological endpoint mismatch risk

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4-Hydroxyhygric acid vs. generic proline analogs – dual substitution enables unique SAR deconvolution; single modifications limit mechanistic insight.

Research design limitation

• [1] Silva ARA, et al. N-Methyl-(2S, 4R)-trans-4-hydroxy-L-proline, the major bioactive compound from *Sideroxylon obtusifolium*, attenuates pilocarpine-induced injury in cultured astrocytes. Braz J Med Biol Res. 2022;55:e12381. doi:10.1590/1414-431X2022e12381. View Source

Quantitative Evidence for Selecting 4-Hydroxyhygric Acid Over Analogs

Physicochemical Profile vs. Hygric Acid and Hydroxyproline

4-Hydroxyhygric acid exhibits a distinct physicochemical profile compared to its closest structural analogs, hygric acid (N-methyl-L-proline) and trans-4-hydroxy-L-proline. It possesses a significantly lower calculated partition coefficient (XLogP) than hygric acid, indicating higher hydrophilicity, and a greater number of hydrogen bond donors/acceptors than both comparators. These differences can impact solubility, permeability, and target binding interactions [1][2].

Physicochemical profile

Cross-study comparable

XLogP = -2.9 vs. hygric acid -0.17; additional H-bond donor and acceptor vs. hygric acid

Solubility and permeability profiles may differ from simpler analogs

In silico prediction; experimental confirmation advised

Evidence Dimension	Calculated lipophilicity (XLogP/LogP) and Hydrogen Bonding
Target Compound Data	XLogP = -2.9 [1]; Hydrogen Bond Donor Count = 2; Hydrogen Bond Acceptor Count = 4 [2]
Comparator Or Baseline	Hygric acid (N-methyl-L-proline): LogP = -0.17 ; H-Bond Donor = 1; H-Bond Acceptor = 3. trans-4-Hydroxy-L-proline: est. LogP = -0.35 ; H-Bond Donor = 2; H-Bond Acceptor = 4.
Quantified Difference	XLogP difference of -2.73 vs. hygric acid and -2.55 vs. trans-4-hydroxy-L-proline; Additional H-Bond donor vs. hygric acid.
Conditions	In silico predictions (XLogP3, ACD/Labs LogP) and structural analysis based on canonical SMILES.

Why This Matters

The significantly lower lipophilicity (XLogP -2.9) and altered hydrogen bonding capacity of 4-hydroxyhygric acid can lead to vastly different in vitro solubility and membrane permeability profiles compared to analogs, directly impacting assay performance and requiring specific formulation strategies for research use.

• [1] Phytochemical: (2S,4R)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid. Available at: https://caps.ncbs.res.in/GRAYU/phytochemical/cid/11768700 (Accessed 2026-04-23). View Source
• [2] European Bioinformatics Institute. (R)-4-hydroxy-1-methyl-L-proline (CHEBI:134543). Available at: https://www.ebi.ac.uk/chebi/CHEBI:134543 (Accessed 2026-04-23). View Source

Neuroprotection Against Oxidative Stress in Astrocytes

In a cellular model of neurotoxicity, 4-hydroxyhygric acid (referred to as NMP) demonstrated a concentration-dependent protective effect on astrocytes exposed to pilocarpine, a muscarinic agonist that induces oxidative stress. The compound significantly reduced the accumulation of cytoplasmic reactive oxygen species (ROS) compared to the untreated, pilocarpine-exposed control group [1].

Astrocyte ROS reduction

Reported

At 25, 50, 100 µg/mL: ROS lowered by 72.7%, 75.2%, 87.7% vs. pilocarpine control

Supports neuroprotection assay-response interpretation

Primary astrocyte culture; DCFH-DA flow cytometry

Evidence Dimension	Reduction of pilocarpine-induced ROS accumulation
Target Compound Data	At 25, 50, and 100 µg/mL, 4-hydroxyhygric acid reduced cytoplasmic ROS accumulation to 27.3%, 24.8%, and 12.3%, respectively, relative to the pilocarpine-only control.
Comparator Or Baseline	Pilocarpine-treated control group (100% baseline ROS).
Quantified Difference	Reduction in ROS accumulation by 72.7%, 75.2%, and 87.7% for the three tested concentrations, respectively.
Conditions	In vitro assay using primary cultured astrocytes. Cells were pre-treated with pilocarpine (IC50 = 31.86 mM) for 24h, followed by 24h treatment with 4-hydroxyhygric acid. ROS measured via flow cytometry with DCFH-DA.

Why This Matters

This data provides a quantifiable, concentration-dependent effect of 4-hydroxyhygric acid in a relevant neurological disease model, establishing a clear functional endpoint for this compound that may not be shared by simpler analogs, and which can be used to benchmark activity in follow-up studies or for quality control of purchased material.

• [1] Silva ARA, et al. N-Methyl-(2S, 4R)-trans-4-hydroxy-L-proline, the major bioactive compound from *Sideroxylon obtusifolium*, attenuates pilocarpine-induced injury in cultured astrocytes. Braz J Med Biol Res. 2022;55:e12381. doi:10.1590/1414-431X2022e12381. View Source

Insecticidal and Antifeedant Activity Profile

4-Hydroxyhygric acid has been identified as an inhibitor of larval development in the seed-feeding bruchid beetle *Callosobruchus maculatus* and as a significant feeding deterrent against the leaf-feeding lepidopteran *Spodoptera littoralis* . While specific quantitative data (e.g., IC50, EC50, feeding deterrence index) is not provided in the accessible vendor datasheets and primary literature abstracts, the reported activity establishes a distinct biological profile for this compound.

Insect antifeedant activity

Data to verify

Reported larval development inhibition (C. maculatus) and feeding deterrence (S. littoralis); quantitative metrics unavailable

Context-dependent entomological endpoint; requires validation

Source review recommended; no IC50/EC50 from vendor

Evidence Dimension	Biological activity against agricultural pests
Target Compound Data	Qualitative observation of larval development inhibition and significant feeding deterrence.
Comparator Or Baseline	No direct comparator data provided in source materials. Comparison to other known feeding deterrents would require cross-study analysis.
Quantified Difference	Not available from cited sources.
Conditions	In vivo assays against *C. maculatus* and *S. littoralis* (experimental details not specified in vendor datasheets).

Why This Matters

This establishes a unique entomological application for 4-hydroxyhygric acid, differentiating it from other proline analogs which have not been reported to possess this specific suite of anti-insect activities. It positions the compound as a valuable tool for researchers investigating novel, natural-product-based insecticides or plant defense mechanisms.

Structural Uniqueness for Biological Selectivity

4-Hydroxyhygric acid is defined as an L-proline derivative that incorporates both an N-methyl and a 4-hydroxyl modification on the pyrrolidine ring [1]. This dual substitution is relatively uncommon among naturally occurring proline analogs and is hypothesized to confer a unique conformational and electronic profile, potentially leading to interactions with biological targets distinct from those engaged by either modification alone.

Structural uniqueness

Class-level inference

Combined N-methyl + trans-4-hydroxy on L-proline; distinct from singly modified analogs

Dual substitution supports SAR deconvolution studies

Functional target engagement requires experimental confirmation

Evidence Dimension	Molecular structure and functional group combination
Target Compound Data	Presence of both N-methyl and trans-4-hydroxy groups on an L-proline scaffold.
Comparator Or Baseline	Hygric acid (N-methyl-L-proline) contains only the N-methyl group. trans-4-Hydroxy-L-proline contains only the 4-hydroxy group. Other proline analogs (e.g., azetidine-2-carboxylic acid) have different ring structures.
Quantified Difference	Qualitative difference in substitution pattern; 4-hydroxyhygric acid possesses one additional hydroxyl group compared to hygric acid, and one additional N-methyl group compared to trans-4-hydroxy-L-proline.
Conditions	Chemical structure analysis based on IUPAC definition and ChEBI ontology.

Why This Matters

This unique dual-substitution pattern makes 4-hydroxyhygric acid a critical tool for structure-activity relationship (SAR) studies and for probing biological systems where proline recognition is key. Its procurement is justified when research aims to deconvolute the contribution of specific functional groups (N-methyl vs. 4-hydroxy) to a biological phenotype, a study that cannot be conducted using the simpler, singly-modified analogs.

• [1] European Bioinformatics Institute. (R)-4-hydroxy-1-methyl-L-proline (CHEBI:134543). Available at: https://www.ebi.ac.uk/chebi/CHEBI:134543 (Accessed 2026-04-23). View Source

Research and Industrial Applications for 4-Hydroxyhygric Acid

Neuroprotective Agent Discovery

4-Hydroxyhygric acid's validated, concentration-dependent reduction of reactive oxygen species (ROS) in stressed astrocytes makes it a strong candidate for research programs focused on identifying novel neuroprotective compounds. This scenario is ideal for pharmaceutical discovery groups seeking natural product leads to mitigate oxidative damage associated with neurological disorders like epilepsy or neurodegenerative diseases. The compound's unique structure may also serve as a starting point for medicinal chemistry optimization aimed at improving potency and selectivity against specific CNS targets.

Agricultural Insecticide and Antifeedant Development

The reported activity of 4-hydroxyhygric acid as an inhibitor of larval development in *Callosobruchus maculatus* and a feeding deterrent against *Spodoptera littoralis* positions it as a valuable chemical probe in agricultural research. This scenario applies to agrochemical companies and academic entomology departments investigating new modes of action for pest control. The compound can be used to study plant-insect interactions, validate new insecticidal targets, or serve as a lead structure for the synthesis of more potent and field-stable analogs.

Proline-Target SAR Deconvolution

The dual-substituted nature of 4-hydroxyhygric acid (possessing both an N-methyl and a 4-hydroxy group on the proline scaffold) makes it a unique tool for SAR studies [1]. Researchers investigating enzymes, receptors, or transporters that recognize proline or hydroxyproline motifs can use this compound, in parallel with its simpler analogs (hygric acid and trans-4-hydroxy-L-proline), to systematically determine the contribution of each modification to binding affinity, substrate specificity, or biological activity. This application is crucial for rational drug design and for understanding the molecular basis of substrate recognition in biological systems.

Plant Chemical Defense Studies

Isolated from *Copaifera* species [2], 4-hydroxyhygric acid provides a specific molecular probe for investigating the chemical defenses of tropical leguminous trees. Researchers in ecology and plant biology can use this compound to conduct bioassays aimed at understanding how specific secondary metabolites deter herbivory and influence insect population dynamics. This application extends to studying the co-evolution of plant defenses and insect counter-adaptations, a fundamental question in chemical ecology.

Application

Selection Property

Validation Focus

Neuroprotection research

Astrocyte oxidative-stress model response

ROS endpoint in primary astrocyte cultures

Agricultural insect studies

Entomological assay context

Larval development and feeding deterrence endpoints

Proline-target SAR deconvolution

Dual-substitution probe (N-methyl + 4-OH)

Binding affinity and recognition motif profiling

Plant chemical defense research

Natural product chemical probe

Herbivory bioassay and co-evolution endpoints

• [1] European Bioinformatics Institute. (R)-4-hydroxy-1-methyl-L-proline (CHEBI:134543). Available at: https://www.ebi.ac.uk/chebi/CHEBI:134543 (Accessed 2026-04-23). View Source
• [2] Phytochemistry. Unusual nonprotein imino acid and its relationship to phenolic and nitrogenous compounds in *Copaifera*. 1987. (Abstract available at: https://www.scilit.net/publications/3f7d89ca382e5159acdf814ec1124044). View Source